1-(4-Ethoxyphenyl)-4-[3-(3-pyridyl)-1,2,4-oxadiazol-5-yl]-2-pyrrolidinone

• IUPAC Name: 1-(4-ethoxyphenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
• InChI: InChI=1S/C19H18N4O3/c1-2-25-16-7-5-15(6-8-16)23-12-14(10-17(23)24)19-21-18(22-26-19)13-4-3-9-20-11-13/h3-9,11,14H,2,10,12H2,1H3
• InChI Key: UIHDPASJMJNOGP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CC(CC2=O)C3=NC(=NO3)C4=CN=CC=C4
• Molecular Formula: C19H18N4O3
• Molecular Weight: 350.4 g/mol

Description

1-(4-Ethoxyphenyl)-4-[3-(3-pyridyl)-1,2,4-oxadiazol-5-yl]-2-pyrrolidinone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as EPO or EPO-PEP, and it has been synthesized using different methods.

Scientific Research Applications

• Environmental and Health Impact Studies :

  • Exposure to Organophosphorus and Pyrethroid Pesticides : A study reported widespread chronic exposure to organophosphorus (OP) and pyrethroid (PYR) pesticides in children in South Australia. This research is crucial for understanding the extent of exposure to neurotoxic insecticides in the general population, especially in young children, informing public health policy on regulation and use of these chemicals (Babina et al., 2012).

• Pharmacokinetics and Drug Metabolism Studies :

  • BMS-690514 Metabolism and Disposition : The disposition of BMS-690514, an inhibitor of human epidermal growth factor and vascular endothelial growth factor receptors, was investigated in humans. The study found that BMS-690514 was well absorbed and extensively metabolized via multiple metabolic pathways, with excretion in both bile and urine (Christopher et al., 2010).

• Endocrine Disruption Studies :

  • Presence of Nonylphenols in Food : A study highlighted that 4-Nonylphenols (NPs), known as endocrine disrupters, are ubiquitous in food. It emphasized the need for systematic reports on the concentrations of NPs in food due to the potential consequences of long-term dietary exposure to such endocrine disrupters (Guenther et al., 2002).

• Receptor Binding and Imaging Studies :

  • Quantitative Imaging of 5-HT(1A) Receptor Binding : This study developed a method for the quantitative imaging of 5-HT(1A) receptors in healthy volunteers using [(18)F]p-MPPF, a compound used for 5-hydroxytryptamine(1A) receptor imaging. It found a good correlation between the obtained binding potentials and literature values for 5-HT(1A) receptor densities (Passchier et al., 2000).

• Toxicological Studies :

  • Fatal Case Involving N-Ethyldeschloroketamine and Venlafaxine : A fatal case study involving the abuse of N-ethyldeschloroketamine and venlafaxine was presented. It emphasized the rapid growth of the market for new psychoactive substances and the challenges in toxicological analysis and interpretation (Theofel et al., 2018).